Cas no 932-53-6 (6-Azathymine)

• Product Name: 6-Azathymine
• CAS No: 932-53-6
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD00006457
• CID: 83221
• PubChem ID: 87562151
• Update Time: 2025-05-20

6-Azathymine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1,2,4-triazine-3,5-diol
• 6-Azathymine
• 6-Methyl-1,2,4-triazine-3,5(2H,4H)-dione
• 6-methyl-2H-1,2,4-triazine-3,5-dione
• 1,2,4-Triazine-3,5(2H,4H)-dione,6-methyl
• 5-Methyl-6-azauracil
• 6-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
• 6-Methyl-2H-[1,2,4]triazin-3,5-dion
• 6-methyl-2H-[1,2,4]triazin-3,5-dione
• 6-methyl-2H-[1,2,4]triazine-3,5-dione
• Azathymine
• Azathymine,6
• USAF CB-28
• 1,2,4-Triazine-3,5(2H,4H)-dione, 6-methyl-
• 6-Methyl-1,2,4-triazine-3,5-dione
• Azathymine, 6
• 6-Methyl-as-triazine-3,5-(2H,4H)-dione
• 3,5-Dihydroxy-6-methyl-1,2,4-triazine
• 6-Methyl-as-triazine-3,5-diol
• as-Triazine-3,5(2H,4H)-dione, 6-methyl-
• ZWX58T58ZA
• XZ
• NSC-3426
• NSC-38620
• A-9600
• EINECS 213-253-9
• NSC3426
• CCRIS 3440
• XZWMZFQOHTWGQE-UHFFFAOYSA-
• Prestwick3_000483
• BSPBio_000345
• 1,2,4-Triazine-3,5(2H,4H)-dione,6-methyl-
• MFCD00006457
• NSC 3426
• Prestwick_662
• AKOS002350513
• 6-Methyl-as-triazine-3,5(2H,4H)-dione
• Prestwick1_000483
• CHEBI:102328
• CAS-932-53-6
• AI3-50849
• CHEMBL1741493
• F3098-5172
• CS-0131257
• InChI=1/C4H5N3O2/c1-2-3(8)5-4(9)7-6-2/h1H3,(H2,5,7,8,9)
• T71473
• DTXSID70239325
• SB73303
• AS-56411
• 6-Methyl-1,4-triazine-3,5-dione
• NCGC00016550-01
• as-Triazine-3,4H)-dione, 6-methyl-
• SCHEMBL814784
• BPBio1_000381
• NSC38620
• NS00039537
• UNII-ZWX58T58ZA
• AO-089/25085002
• 932-53-6
• 6-Methyl-as-triazine-3,4H)-dione
• NSC 38620
• HMS2096B07
• AKOS002860206
• FT-0620951
• Q27179036
• SPBio_002266
• Prestwick2_000483
• 6-AZATHYMINE [MI]
• NCGC00016550-02
• HY-136559
• AKOS002339212
• As-triazine-3,5-diol, 6-methyl-
• 1,4-Triazine-3,5(2H,4H)-dione, 6-methyl-
• A0556
• 5-hydroxy-6-methyl-1,2,4-triazin-3(2H)-one
• WLN: T6NMVMVJ F1
• SCHEMBL10976253
• Prestwick0_000483
• HMS1569B07
• A844488
• STK895085
• DA-49913
• ALBB-012970
• STL216013

• MDL： MFCD00006457
• Inchi： 1S/C4H5N3O2/c1-2-3(8)5-4(9)7-6-2/h1H3,(H2,5,7,8,9)
• InChI Key： XZWMZFQOHTWGQE-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NNC(N1)=O
• BRN： 126863

Computed Properties

• Exact Mass: 127.03800
• Monoisotopic Mass: 127.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -0.3
• Topological Polar Surface Area: 70.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.4748 (rough estimate)
• Melting Point: 212.0 to 216.0 deg-C
• Boiling Point: 235.85°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5000 (estimate)
• PSA: 78.61000
• LogP: -1.23340
• Merck: 903
• pka: 7.6(at 25℃)
• Solubility: Not determined

6-Azathymine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： S22-S24/25
• RTECS：XY8050000
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C(BD23162)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 6-Azathymine

Chemical and Biological Profile of 6-Azathymine (CAS No. 932-53-6)

6-Azathymine, with the chemical identifier CAS No. 932-53-6, is a significant compound in the field of medicinal chemistry and bioorganic synthesis. This heterocyclic nucleobase derivative has garnered considerable attention due to its structural similarity to thymine, a fundamental component of DNA and RNA. The introduction of an azine group at the 6-position of the pyrimidine ring imparts unique reactivity and biological properties, making it a valuable scaffold for drug discovery and molecular biology research.

The molecular structure of 6-Azathymine consists of a pyrimidine core substituted with an amino group at the 2-position, a hydroxyl group at the 3-position, and an azine group at the 6-position. This configuration endows the compound with potential interactions with biological macromolecules, particularly enzymes and nucleic acids. The azine functionality introduces electrophilic centers that can participate in various chemical transformations, including nucleophilic additions and condensation reactions, which are pivotal in synthetic methodologies.

Recent advancements in computational chemistry have enabled detailed mechanistic studies of 6-Azathymine interactions with biological targets. Molecular dynamics simulations and quantum mechanical calculations have revealed that this compound can form stable hydrogen bonds with nucleobases in DNA and RNA, suggesting its potential as an antimicrobial or anticancer agent. The ability to disrupt nucleic acid integrity without significant off-target effects is a critical criterion for therapeutic applications.

In the realm of drug development, 6-Azathymine has been explored as a precursor for designing novel antiviral agents. Its structural motif resembles that of thymidine analogs, which have shown efficacy against viral replication. For instance, derivatives of 6-Azathymine have been investigated for their inhibitory effects on viral polymerases by competing with natural nucleobases during DNA/RNA synthesis. Preliminary in vitro studies indicate that certain modifications at the azine group can enhance binding affinity and reduce cytotoxicity, paving the way for clinical trials.

The synthesis of 6-Azathymine involves multi-step organic reactions, typically starting from commercially available pyrimidine derivatives. One common synthetic route involves the functionalization of thymine with ammonia or hydrazine to introduce the amino group, followed by oxidation to yield the azine derivative. Advances in catalytic systems have improved the efficiency and selectivity of these transformations, reducing byproduct formation and enhancing yield.

Biochemical investigations have highlighted the role of 6-Azathymine in modulating enzyme activity. Its structural features allow it to mimic natural substrates or inhibitors, thereby influencing metabolic pathways relevant to diseases such as cancer and inflammation. For example, studies suggest that 6-Azathymine derivatives can inhibit kinases involved in cell proliferation by competing with ATP binding pockets. Such findings underscore its potential as a lead compound for targeted therapy.

The pharmacokinetic properties of 6-Azathymine are another area of active research. Understanding how this compound is metabolized and excreted is essential for optimizing its therapeutic index. Metabolic studies indicate that it undergoes biotransformation via cytochrome P450 enzymes, leading to oxidative or hydrolytic degradation products. These insights are crucial for designing prodrugs or analogs with improved bioavailability and reduced toxicity.

Emerging applications of 6-Azathymine extend beyond traditional pharmaceuticals into agrochemicals and materials science. Its ability to interact with biological systems makes it a promising candidate for developing novel pesticides or herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. Additionally, its heterocyclic structure lends itself to applications in organic electronics, where such compounds can serve as components in conductive polymers or light-emitting diodes (LEDs).

The regulatory landscape surrounding 6-Azathymine reflects its dual utility as both a research tool and a potential therapeutic agent. Manufacturers must adhere to Good Manufacturing Practices (GMP) when producing quantities sufficient for industrial or clinical use. Safety data sheets (SDS) provide essential information on handling precautions, storage conditions, and disposal methods to ensure safe laboratory practices.

In conclusion,6-Azathymine (CAS No. 932-53-6) represents a versatile compound with broad applications in medicinal chemistry and beyond. Its unique structural features enable interactions with biological targets that hold promise for developing new treatments against infectious diseases and chronic conditions such as cancer. Ongoing research continues to uncover novel synthetic routes, pharmacological effects, and industrial uses, reinforcing its significance in modern science.